Cas no 81880-27-5 (1-(4-chlorophenyl)-2-methylbutan-1-amine)

• Product Name: 1-(4-chlorophenyl)-2-methylbutan-1-amine
• CAS No: 81880-27-5
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• MDL: MFCD11127120
• CID: 4659569
• PubChem ID: 12771710
• Update Time: 2025-06-15

1-(4-chlorophenyl)-2-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-2-methylbutan-1-amine

• MDL： MFCD11127120
• Inchi： 1S/C11H16ClN/c1-3-8(2)11(13)9-4-6-10(12)7-5-9/h4-8,11H,3,13H2,1-2H3
• InChI Key： WHVMBRDHYOGMIZ-UHFFFAOYSA-N
• SMILES： C(C(C)CC)(N)C1=CC=C(C=C1)Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-chlorophenyl)-2-methylbutan-1-amine

Comprehensive Overview of 1-(4-chlorophenyl)-2-methylbutan-1-amine (CAS No. 81880-27-5): Properties, Applications, and Research Insights

1-(4-chlorophenyl)-2-methylbutan-1-amine (CAS No. 81880-27-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by a chlorophenyl group and a methylbutanamine backbone, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for terms like "1-(4-chlorophenyl)-2-methylbutan-1-amine synthesis" or "CAS 81880-27-5 applications", reflecting its relevance in modern chemistry.

The molecular structure of 1-(4-chlorophenyl)-2-methylbutan-1-amine features a chlorine-substituted aromatic ring, which enhances its reactivity in electrophilic substitution reactions. This property makes it valuable for designing drug precursors and agrochemical intermediates. Recent studies highlight its potential in developing central nervous system (CNS) targeting agents, aligning with the growing demand for neuropharmacological research tools. Searches for "amine derivatives in drug discovery" or "chlorophenyl compounds in medicine" underscore its interdisciplinary importance.

From a synthetic chemistry perspective, CAS 81880-27-5 is often explored for its stereoselective properties. The presence of a chiral center at the 2-methylbutanamine moiety allows for enantiomer-specific applications, a topic frequently queried as "chiral amine synthesis techniques". Advanced purification methods, such as HPLC or crystallization, are critical for isolating high-purity forms of this compound, which is essential for reproducible research outcomes.

Environmental and safety considerations are also pivotal when handling 1-(4-chlorophenyl)-2-methylbutan-1-amine. While not classified as hazardous under standard regulations, proper storage conditions (e.g., anhydrous environments) are recommended to maintain stability. Users often seek information on "amine compound storage guidelines" or "chlorophenyl derivative stability", emphasizing the need for accessible technical data.

In the context of green chemistry, researchers are investigating sustainable synthesis routes for 81880-27-5, such as catalyzed amination or microwave-assisted reactions. These innovations address the rising interest in "eco-friendly chemical synthesis" and "reducing organic solvent waste", which dominate contemporary academic discussions. The compound’s versatility positions it as a model substrate for methodological advancements.

Analytical characterization of 1-(4-chlorophenyl)-2-methylbutan-1-amine typically involves NMR spectroscopy, mass spectrometry, and IR spectroscopy. Detailed spectral data is highly sought after, as evidenced by search trends like "NMR peaks for chlorophenyl amines". Such resources facilitate accurate compound identification in quality control workflows.

Future directions for CAS 81880-27-5 research may include its integration into high-throughput screening libraries or bioconjugation strategies. As the scientific community prioritizes precision medicine and molecular diagnostics, this compound’s role in probe development could expand significantly. Collaborative studies linking its physicochemical properties to bioactivity metrics will further elucidate its potential.